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Cat. No.: B1337354

Technical Guide: tert-Butyl (4-methylpyridin-2-
yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl (4-methylpyridin-2-yl)carbamate is a heterocyclic organic compound that serves
as a crucial building block in synthetic organic chemistry. Its structure, featuring a tert-
butoxycarbonyl (Boc) protecting group on an aminopyridine core, makes it a valuable
intermediate in the synthesis of more complex molecules, particularly in the field of medicinal
chemistry. This technical guide provides a comprehensive overview of its chemical properties,
synthesis, and its notable application as a precursor to pharmacologically active compounds.

Chemical and Physical Properties

This section summarizes the key chemical and physical properties of tert-Butyl (4-
methylpyridin-2-yl)carbamate. The data has been compiled from various chemical suppliers
and literature sources.

Table 1: General Chemical Properties
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Property Value Source

Molecular Formula C11H16N202 [1]

Molecular Weight 208.26 g/mol [1]

CAS Number 90101-20-5 [1]

Appearance Solid [1]

InChi Key SABMAMDNSRZJBK- o
UHFFFAOYSA-N

Table 2: Physical Properties

Property Value Source

Melting Point 118-119 °C

Boiling Point Data not available

Solubility Data not available

Note: Specific quantitative data for boiling point and solubility in common solvents are not

readily available in the public domain. It is expected to be soluble in common organic solvents

like dichloromethane, ethyl acetate, and methanol.

Spectroscopic Data

Detailed experimental spectroscopic data for tert-Butyl (4-methylpyridin-2-yl)carbamate is

not widely published. The following are predicted data or data from closely related analogs.

'H NMR: Spectral data for the title compound is not directly available.
13C NMR: Spectral data for the title compound is not directly available.
IR Spectroscopy: Spectral data for the title compound is not directly available.

Mass Spectrometry: Spectral data for the title compound is not directly available.
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Synthesis and Purification
Experimental Protocol: Synthesis

A common method for the synthesis of tert-Butyl (4-methylpyridin-2-yl)carbamate involves
the protection of the amino group of 2-amino-4-methylpyridine with di-tert-butyl dicarbonate
(Boc20).[2]

Reaction:
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Reactants

Di-tert-butyl dicarbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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